Cas no 2228707-16-0 (2-(2-hydroxy-5-nitrophenyl)butanoic acid)

• Product Name: 2-(2-hydroxy-5-nitrophenyl)butanoic acid
• CAS No: 2228707-16-0
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5994424
• PubChem ID: 69019017
• Update Time: 2025-06-20

2-(2-hydroxy-5-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-5-nitrophenyl)butanoic acid
• EN300-1823651
• SCHEMBL4369630
• 2228707-16-0

• Inchi： 1S/C10H11NO5/c1-2-7(10(13)14)8-5-6(11(15)16)3-4-9(8)12/h3-5,7,12H,2H2,1H3,(H,13,14)
• InChI Key： SRBCIXCRYAGNOK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C(=O)O)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Additional information on 2-(2-hydroxy-5-nitrophenyl)butanoic acid

Introduction to 2-(2-hydroxy-5-nitrophenyl)butanoic acid (CAS No. 2228707-16-0)

2-(2-hydroxy-5-nitrophenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228707-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a butanoic acid moiety linked to a nitro-substituted phenol group, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in drug discovery and molecular biology.

The molecular structure of 2-(2-hydroxy-5-nitrophenyl)butanoic acid consists of a four-carbon chain (butanoic acid backbone) conjugated with a phenyl ring substituted at the 2-position with a hydroxyl group (-OH) and at the 5-position with a nitro group (-NO₂). This specific arrangement imparts distinct chemical reactivity and biological activity, making it an intriguing subject for synthetic chemists and medicinal researchers. The presence of both hydroxyl and nitro functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both hydroxyl and nitro groups. These functional moieties are known to influence the electronic properties, solubility, and metabolic stability of molecules, which are critical factors in drug design. The nitro group, in particular, can serve as a pharmacophore or a handle for further chemical manipulation, while the hydroxyl group can enhance solubility and interact with biological targets through hydrogen bonding.

Current research in the field of medicinal chemistry has highlighted the importance of 2-(2-hydroxy-5-nitrophenyl)butanoic acid as a building block for novel therapeutic agents. Studies have demonstrated its potential in modulating various biological pathways, including inflammation, oxidative stress, and enzyme inhibition. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, leveraging the ability of nitroaromatic compounds to interact with inflammatory mediators and modulate immune responses.

One notable area of investigation involves the use of 2-(2-hydroxy-5-nitrophenyl)butanoic acid in the development of antioxidants. The nitro group can undergo reduction to form an amine, which can then participate in redox reactions, helping to neutralize reactive oxygen species (ROS). This property makes it a valuable component in formulations designed to combat oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, the hydroxyl group can enhance the compound's ability to engage with biological targets through hydrogen bonding interactions, further improving its antioxidant efficacy.

The synthesis of 2-(2-hydroxy-5-nitrophenyl)butanoic acid presents an interesting challenge due to the need to carefully control regioselectivity during functionalization. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the parent compound but also enable the generation of libraries of derivatives for high-throughput screening.

Recent advancements in computational chemistry have further accelerated the discovery process by allowing researchers to predict the biological activity of 2-(2-hydroxy-5-nitrophenyl)butanoic acid derivatives before experimental synthesis. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how structural modifications might enhance efficacy or reduce side effects. This interdisciplinary approach combines experimental expertise with computational power to streamline drug development pipelines.

The versatility of CAS No. 2228707-16-0 makes it a valuable asset in synthetic chemistry labs worldwide. Its utility extends beyond pharmaceutical applications to include roles as an intermediate in agrochemicals and specialty chemicals. For example, researchers have explored its use in synthesizing herbicides and fungicides by incorporating additional functional groups that enhance bioactivity against plant pathogens.

In conclusion,2-(2-hydroxy-5-nitrophenyl)butanoic acid represents a significant compound in modern chemical research. Its unique structural features offer multiple opportunities for therapeutic development while serving as a versatile intermediate in industrial applications. As our understanding of its pharmacological properties continues to grow,CAS No. 2228707-16-0 is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.